2-fluoro-N-(furan-2-ylmethyl)-N-(tetrahydro-2H-pyran-4-yl)benzamide
Description
2-fluoro-N-(furan-2-ylmethyl)-N-(tetrahydro-2H-pyran-4-yl)benzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is a member of the benzamide family and is commonly referred to as 2-FB.
Scientific Research Applications
Antimycobacterial Activity
2-fluoro-N-[(furan-2-yl)methyl]-N-(oxan-4-yl)benzamide: exhibits promising antimycobacterial properties. It belongs to a class of compounds known as 5-phenyl-furan-2-carboxylic acids . These compounds have emerged as potential agents that can interfere with iron homeostasis in mycobacteria . Iron acquisition is crucial for the survival and virulence of Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis (TB). By targeting iron acquisition pathways, this compound may contribute to novel anti-TB therapies.
Structural Analysis
The crystal structure of a fluorinated ester derivative of this compound has been analyzed. The preparation of methyl 5-(2-fluoro-4-nitrophenyl)furan-2-carboxylate (1) was described, and its analysis included techniques such as 1H-NMR , 13C-NMR , HRMS , and single-crystal X-ray diffraction (SC-XRD) . Understanding the compound’s structure is essential for rational drug design and optimization.
Targeting Iron Acquisition
As mentioned earlier, iron acquisition is critical for Mtb’s survival within the host. The compound’s ability to interfere with iron homeostasis suggests that it may target specific enzymes involved in siderophore biosynthesis, such as MbtI . Inhibition of MbtI disrupts iron supply, weakening the pathogen.
Future Research
Researchers should explore the compound’s pharmacokinetics, toxicity, and efficacy in animal models. Additionally, understanding its interaction with MbtI and other iron-related proteins will be crucial for drug development.
Molbank: Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate
properties
IUPAC Name |
2-fluoro-N-(furan-2-ylmethyl)-N-(oxan-4-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FNO3/c18-16-6-2-1-5-15(16)17(20)19(12-14-4-3-9-22-14)13-7-10-21-11-8-13/h1-6,9,13H,7-8,10-12H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URIBSPYOEBPERA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1N(CC2=CC=CO2)C(=O)C3=CC=CC=C3F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-fluoro-N-(furan-2-ylmethyl)-N-(tetrahydro-2H-pyran-4-yl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{[4-(4-chlorophenyl)-5-methyl-1,3-thiazol-2-yl]methyl}benzamide hydrobromide](/img/structure/B2842101.png)
![12-(4-Chlorobenzenesulfonyl)-4-methoxy-9-methyl-8-oxa-10-azatricyclo[7.3.1.0^{2,7}]trideca-2,4,6-trien-11-one](/img/structure/B2842111.png)
![1-(3,4-difluorophenyl)-5-[3-(trifluoromethyl)phenyl]-1H-1,2,3,4-tetraazole](/img/structure/B2842116.png)
![Methyl 2-[4-(2-fluorophenyl)piperazin-1-yl]acetate](/img/structure/B2842120.png)